ALUMINUM CHLORIDE DIHYDROXIDE

• CAS No.: 10284-64-7
• Molecular Formula: Al2Cl3H3O3
• Molecular Weight: 211.34 g/mol
• IUPAC Name: dialuminum;trichloride;trihydroxide
• InChI: InChI=1S/2Al.3ClH.3H2O/h;;3*1H;3*1H2/q2*+3;;;;;;/p-6
• InChI Key: FBHQIDMRNLJKDZ-UHFFFAOYSA-H
• SMILES: [OH-].[OH-].[OH-].[Al+3].[Al+3].[Cl-].[Cl-].[Cl-]

Description

Aluminum chloride dihydroxide (AlClH₂O₂, CAS 10284-64-7) is an aluminum hydroxychloride compound with a molecular weight of 96.45 g/mol . It is structurally characterized by one aluminum atom bonded to a chloride ion and two hydroxide groups. This compound is distinct from other aluminum chlorides due to its dihydroxide configuration, which influences its solubility, stability, and applications. It is commonly used in water treatment, cosmetics (e.g., antiperspirants), and as a precursor in synthesizing polyaluminum chloride derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: ALUMINUM CHLORIDE DIHYDROXIDE can be synthesized through several methods. One common method involves the reaction of aluminium metal with hydrochloric acid, followed by hydrolysis. The reaction can be represented as follows: [ \text{Al} + \text{HCl} \rightarrow \text{AlCl}_3 + \text{H}_2 ] [ \text{AlCl}_3 + \text{H}_2\text{O} \rightarrow \text{AlClH}_5\text{O} ]

Industrial Production Methods: In industrial settings, aluminium chloride dihydroxide is often produced by the co-precipitation method. This involves mixing an aqueous solution of aluminium chloride with a base such as sodium hydroxide or ammonia. The resulting precipitate is then filtered, washed, and dried to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: ALUMINUM CHLORIDE DIHYDROXIDE undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form aluminium oxide.

Reduction: It can be reduced to aluminium metal.

Substitution: It can undergo substitution reactions with other halides.

Common Reagents and Conditions:

Oxidation: Requires an oxidizing agent such as oxygen or hydrogen peroxide.

Reduction: Requires a reducing agent such as lithium aluminium hydride.

Substitution: Typically involves halide salts like sodium chloride.

Major Products Formed:

Oxidation: Aluminium oxide (Al2O3)

Reduction: Aluminium metal (Al)

Substitution: Various aluminium halides

Scientific Research Applications

ALUMINUM CHLORIDE DIHYDROXIDE has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in organic synthesis and polymerization reactions.

Biology: Employed in the preparation of biological samples for electron microscopy.

Medicine: Utilized in antiperspirants and as an astringent in medical treatments.

Industry: Applied in water treatment processes to remove impurities and in the production of paper and textiles.

Mechanism of Action

The mechanism of action of aluminium chloride dihydroxide involves its ability to form complexes with various molecules. In antiperspirants, it works by obstructing the sweat glands, thereby reducing perspiration. The compound forms a gel-like plug in the sweat ducts, which prevents the release of sweat to the skin surface.

Comparison with Similar Compounds

Chemical and Physical Properties

Property	Aluminum Chloride Dihydroxide	Aluminum Chloride Hexahydrate	Anhydrous Aluminum Chloride	Dihydroxyaluminum Aminoacetate	Aluminum Chlorohydrate
Molecular Formula	AlClH₂O₂	AlCl₃·6H₂O	AlCl₃	C₂H₆AlNO₄	Al₂Cl(OH)₅
Molecular Weight (g/mol)	96.45	241.43	133.34	135.06	174.45
CAS Number	10284-64-7	10124-27-3	7446-70-0	13682-92-3	12042-91-0
Physical State	Crystalline solid	Hexagonal crystals	Yellowish powder	White powder	Viscous liquid or solid
Solubility	Soluble in water	Highly soluble in water	Reacts violently with water	Slightly soluble in water	Soluble in water
Stability	Stable at room temperature	Stable but hygroscopic	Deliquescent, moisture-sensitive	Stable in anhydrous conditions	Stable under dry conditions
Key Applications	Water treatment, cosmetics	Catalysis, organic synthesis	Petroleum refining, Lewis acid	Pharmaceuticals (antacid)	Antiperspirants, coagulant in water treatment
Safety Concerns	Low vapor pressure (0.001 Pa at 20°C)	Irritant, corrosive	Highly corrosive, releases HCl	Low toxicity	Mild irritant
References

Structural and Functional Differences

• This compound vs. Aluminum Chloride Hexahydrate : The hexahydrate (AlCl₃·6H₂O) contains six water molecules, making it highly soluble but hygroscopic. In contrast, the dihydroxide form (AlClH₂O₂) has hydroxyl groups directly bonded to aluminum, reducing its reactivity with water .
• Anhydrous Aluminum Chloride (AlCl₃) : A strong Lewis acid used in Friedel-Crafts reactions. Unlike the dihydroxide form, it reacts violently with water, releasing hydrogen chloride gas .
• Dihydroxyaluminum Aminoacetate: A glycine complex with aluminum, used medically as an antacid. Its aminoacetate ligand enhances biocompatibility compared to purely inorganic aluminum compounds .
• Aluminum Chlorohydrate (Al₂Cl(OH)₅) : A polymerized form with higher aluminum content, commonly used in antiperspirants due to its ability to block sweat ducts .

Q & A

Q. What are the standard methods for synthesizing aluminum chloride dihydroxide with controlled basicity in laboratory settings?

Answer:

• Step 1: Reactant Preparation
  Use non-elemental precursors (e.g., aluminum chloride hexahydrate) and adjust pH using NaOH or HCl to control hydroxide-to-chloride ratios .
• Step 2: Hydrolysis Control
  Perform stepwise hydrolysis under inert conditions to prioritize labile bonds (e.g., Al–I over Al–Cl) for intermediate isolation (e.g., [LAl(Cl)OH]₂) .
• Step 3: Basicity Adjustment
  Vary reaction time, temperature, and stoichiometric ratios to achieve target basicity (e.g., AlCl(OH)₂ or Al₂Cl(OH)₅) .

Parameter	Range/Control Method
pH Adjustment	4–5 (buffered using amphoteric properties of hydroxyaluminum species)
Temperature	25–80°C (thermostatic bath)
Reaction Time	2–24 hours (monitored via conductivity)

Q. What analytical techniques are recommended for characterizing this compound’s structural and thermal properties?

Answer:

• XRD : Identify crystalline phases and confirm polymerization degree (e.g., monomeric vs. polymeric species) .
• FTIR : Detect functional groups (e.g., Al–O–H stretching at 3600 cm⁻¹) and monitor hydrolysis progress .
• TGA : Assess thermal stability and decomposition pathways (e.g., mass loss at 150–300°C due to hydroxyl group release) .

Technique	Key Metrics	Application Example
FTIR	Al–Cl (600 cm⁻¹), Al–OH (3600 cm⁻¹)	Distinguish AlCl₃ from AlCl(OH)₂
TGA	Decomposition onset temperature	Compare stability in epoxy composites

Q. What safety protocols are critical when handling this compound in laboratory experiments?

Answer:

• Engineering Controls : Use fume hoods for dust/powder handling; install eyewash stations and emergency showers .
• Exposure Monitoring : Measure airborne concentrations via NIOSH Method 7300; limit exposure to <2 mg/m³ (respirable fraction) .
• Contingency Measures : Decontaminate spills with neutralizers (e.g., calcium carbonate); avoid water to prevent exothermic reactions .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported thermal stability data for this compound?

Answer:

• Hypothesis Testing : Conduct controlled TGA experiments to isolate variables (e.g., sample purity, heating rate, atmospheric humidity) .
• Data Triangulation : Cross-validate results using DSC (for enthalpy changes) and XRD (post-decomposition phase analysis) .
• Statistical Analysis : Apply ANOVA to compare datasets from independent studies, accounting for instrument calibration differences .

Variable	Impact on Thermal Stability
Hard Segment Content	>30% reduces stability due to lattice strain
Ambient Humidity	Hydrolysis accelerates decomposition

Q. What experimental designs are optimal for studying this compound’s role in flame-retardant nanocomposites?

Answer:

• Composite Fabrication :
  • Mix dihydroxide (5–20 wt%) with epoxy resin/DOPO, using sonication for dispersion .
  • Cure at 120°C for 2 hours to ensure crosslinking without premature decomposition.
• Performance Metrics :
  • Measure LOI (Limiting Oxygen Index) and UL-94 ratings for flame retardancy.
  • Analyze char residue morphology via SEM to assess barrier effect .

Dihydroxide Content	LOI (%)	UL-94 Rating
5%	24	V-1
15%	32	V-0

Q. How can the environmental impact of this compound be methodologically assessed in aqueous systems?

Answer:

• Ecotoxicity Assays :
  • Expose Daphnia magna to 0.1–10 mg/L solutions; monitor mortality/behavior over 48 hours .
  • Measure Al³+ ion leaching via ICP-MS to correlate toxicity with speciation .
• Fate Modeling :
  • Use PHREEQC software to simulate hydrolysis pathways (e.g., Al(OH)₂⁺ formation at pH 4–5) .

pH	Dominant Species	Toxicity (LC₅₀)
4.0	Al(OH)²⁺	2.1 mg/L
6.0	Al(OH)₃ (colloidal)	>10 mg/L